1-(Imidazo[1,2-a]pyridin-7-yl)ethanone

• IUPAC Name: 1-imidazo[1,2-a]pyridin-7-ylethanone
• InChI: InChI=1S/C9H8N2O/c1-7(12)8-2-4-11-5-3-10-9(11)6-8/h2-6H,1H3
• InChI Key: NUOQSUYSPVAFNO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=NC=CN2C=C1
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• CAS No.: 1036991-50-0

Description

1-(Imidazo[1,2-a]pyridin-7-yl)ethanone is a chemical compound with the CAS RN®: 1036991-50-0. It is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including this compound, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed, which involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines, including this compound, can be functionalized through various radical reactions. These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Hypnotic Activity of Imidazo-Pyridine (Zolpidem)

A study explored the effects of an imidazo-pyridine compound, specifically zolpidem, on sleep quality and next-day performance in adults. Zolpidem significantly increased slow-wave sleep in younger adults and improved sleep efficiency in middle-aged individuals without impairing next-day cognitive and motor functions, suggesting its potential in managing transient and short-term insomnia (Nicholson & Pascoe, 1986).

Hemodynamic Effects of Imidazo-Pyridine Derivatives

Another study investigated 2-[(2-Methoxy-4-methylsulfinyl)phenyl]-1H-imidazo[4,5-b]pyridine (AR-L 115 BS) in patients with acute myocardial infarction. The compound demonstrated significant positive hemodynamic effects, such as reduced preload and increased cardiac output, without notable side effects. This finding suggests potential therapeutic applications for cardiovascular conditions (Nebel, Sabin, & Surawitzki, 1981).

Neurotoxicity and Environmental Exposure

Research on environmental exposure to neurotoxic insecticides, including organophosphorus (OP) and pyrethroid (PYR) compounds, in preschool children in South Australia highlighted the widespread presence of these compounds. The study's methodology and findings contribute to understanding the environmental impact and human exposure to various chemical agents, including imidazo-pyridine derivatives used as pesticides (Babina, Dollard, Pilotto, & Edwards, 2012).

Antioxidant and Oxidative Stress Markers

A study on chronic obstructive pulmonary disease (COPD) patients revealed elevated exhaled ethane, a marker of lipid peroxidation indicating oxidative stress. This research suggests the relevance of studying imidazo-pyridine derivatives in the context of oxidative stress and its implications for diseases like COPD (Paredi, Kharitonov, Leak, Ward, Cramer, & Barnes, 2000).